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Compound of Interest

Compound Name: NG-497

Cat. No.: B12394195

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the small-molecule inhibitor NG-497's

selectivity for human Adipose Triglyceride Lipase (ATGL) against other key human lipases. The

information presented is supported by experimental data to aid in the evaluation of NG-497 as

a specific pharmacological tool for studying lipid metabolism and as a potential therapeutic

agent.

High Selectivity for Human ATGL
NG-497 has been identified as a potent and selective inhibitor of human and rhesus monkey

ATGL.[1][2][3][4] This selectivity is crucial for its utility in research and potential clinical

applications, as off-target inhibition of other lipases could lead to unintended side effects. NG-
497 targets the enzymatically active patatin-like domain of human ATGL, binding within a

hydrophobic cavity near the active site.[2][4][5][6] The efficacy and species selectivity of the

inhibitor are determined by three specific amino acid residues within this cavity.[1][2][4][6]
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The following table summarizes the inhibitory activity of NG-497 against a panel of human

lipases. The data clearly demonstrates the high selectivity of NG-497 for ATGL.

Lipase
Target

Family
Subcellular
Location/Fu
nction

NG-497
Inhibition

IC50 (µM) Reference

Adipose

Triglyceride

Lipase

(ATGL/PNPL

A2)

Patatin-like

phospholipas

e domain-

containing

Intracellular

(lipid

droplets)

Potent

Inhibition

0.5 (inhibition

of HSL-

independent

FA release)

[1][2]

Hormone-

Sensitive

Lipase (HSL)

Carboxylester

ase
Intracellular

No significant

inhibition

> 100

(inferred)
[1][2]

Pancreatic

Lipase (PL)

Pancreatic

lipase

Extracellular

(digestive

tract)

No significant

inhibition
Not reported [1][2]

Lipoprotein

Lipase (LPL)

Pancreatic

lipase

Extracellular

(endothelial

surface)

No significant

inhibition
Not reported [1][2][7]

Hepatic

Lipase (HL)

Pancreatic

lipase

Extracellular

(liver

sinusoids)

No significant

inhibition
Not reported [1][2][7]

Carboxylester

ase 2 (CES2)

Carboxylester

ase
Intracellular

No significant

inhibition
Not reported [1][2]

DDHD

Domain

Containing 2

(DDHD2)

Intracellular

phospholipas

e

Intracellular
No significant

inhibition
Not reported [1][2]

PNPLA1,

PNPLA3,

PNPLA4,

PNPLA6-9

Patatin-like

phospholipas

e domain-

containing

Various
No significant

inhibition
Not reported [1]
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Note: The IC50 value for ATGL is based on the inhibition of fatty acid release in human

adipocytes where HSL was already inhibited, indicating specific action on ATGL-mediated

lipolysis.

Experimental Protocols
The selectivity of NG-497 was determined through a series of biochemical and cell-based

assays. Below are the methodologies for the key experiments cited.

Lipolysis Assay in Human Adipocytes
This assay measures the release of fatty acids (FA) and glycerol from adipocytes, which is a

direct indicator of lipase activity.

Cell Culture: Human Simpson-Golabi-Behmel syndrome (SGBS) adipocytes or primary

human adipocytes are cultured and differentiated.

Inhibitor Pre-incubation: Differentiated adipocytes are pre-incubated with varying

concentrations of NG-497 or a vehicle control (e.g., DMSO) for a specified period (e.g., 1

hour).

Lipolysis Stimulation: Lipolysis is stimulated using an agent such as isoproterenol or

forskolin.

Quantification of FA and Glycerol Release: After a defined incubation period (e.g., 1-2 hours),

the cell culture medium is collected. The concentrations of released fatty acids and glycerol

are determined using commercially available colorimetric or fluorometric assay kits.

IC50 Determination: The concentration of NG-497 that inhibits 50% of the stimulated lipolytic

activity (IC50) is calculated from the dose-response curve. To assess the specific inhibition of

ATGL, similar experiments are performed in the presence of a specific HSL inhibitor to

isolate the ATGL-dependent component of lipolysis.[1][8]

In Vitro Lipase Activity Assays
To directly assess the effect of NG-497 on the enzymatic activity of various lipases, in vitro

assays using purified or recombinant enzymes are performed.
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Enzyme Preparation: Purified or recombinant human lipases (e.g., ATGL, HSL, pancreatic

lipase) are obtained.

Inhibitor Incubation: The enzymes are pre-incubated with NG-497 at various concentrations.

Substrate Addition: A suitable lipase substrate is added to initiate the enzymatic reaction. The

choice of substrate depends on the specific lipase being assayed and the detection method.

Common substrates include p-nitrophenyl esters (e.g., p-nitrophenyl butyrate or palmitate)

which release a chromogenic product upon hydrolysis, or fluorescently labeled triglycerides.

[9][10][11][12]

Activity Measurement: The rate of product formation is measured over time using a

spectrophotometer or fluorometer.

Inhibition Calculation: The percentage of inhibition is calculated by comparing the enzyme

activity in the presence of NG-497 to the activity in the control (no inhibitor).

Mandatory Visualization
The following diagram illustrates the generalized workflow for determining the selectivity of a

lipase inhibitor like NG-497.

In Vitro Assays

Cell-Based Assays

Purified Human Lipases
(ATGL, HSL, PL, etc.)

Incubate with
NG-497 Add Substrate Measure Enzymatic

Activity
Determine In Vitro
Selectivity Profile

Conclusion on
Selectivity

Human Adipocytes Pre-incubate with
NG-497 Stimulate Lipolysis Measure FA and

Glycerol Release
Determine Cellular

IC50

Click to download full resolution via product page

Caption: Experimental workflow for assessing lipase inhibitor selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. Small-Molecule Inhibitors Targeting Lipolysis in Human Adipocytes - PMC
[pmc.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. Small-Molecule Inhibitors Targeting Lipolysis in Human Adipocytes - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. researchgate.net [researchgate.net]

7. Acute Inhibition of Adipose Triglyceride Lipase by NG497 Dysregulates Insulin and
Glucagon Secretion From Human Islets - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. Simplified assays of lipolysis enzymes for drug discovery and specificity assessment of
known inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

10. bio-conferences.org [bio-conferences.org]

11. tandfonline.com [tandfonline.com]

12. dr.lib.iastate.edu [dr.lib.iastate.edu]

To cite this document: BenchChem. [NG-497: A Comparative Guide to its Selectivity Profile
Against Human Lipases]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394195/docs#ng-497-a-comparative-guide-to-its-
selectivity-profile-against-human-lipases]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12394195?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

